Cas no 303057-03-6 (2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one)

• Product Name: 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one
• CAS No: 303057-03-6
• MF: C₂₅H₁₉N₃O₅
• MW: 441.435466051102
• CID: 5762657
• PubChem ID: 1286930
• Update Time: 2025-06-15

2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 303057-03-6
• F0821-0079
• CBMicro_003196
• DTXSID50361658
• 2-methyl-3-(1-methyl-1H-benzimidazol-2-yl)-7-[(4-nitrobenzyl)oxy]-4H-chromen-4-one
• 2-methyl-3-(1-methylbenzimidazol-2-yl)-7-[(4-nitrophenyl)methoxy]chromen-4-one
• SMSF0018738
• STK837145
• 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one
• CB05233
• 2-methyl-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-7-((4-nitrobenzyl)oxy)-4H-chromen-4-one
• BIM-0003174.P001
• 6239-78-7
• Oprea1_470024
• Z57110181
• AKOS002162353
• 4H-1-Benzopyran-4-one, 2-methyl-3-(1-methyl-1H-benzimidazol-2-yl)-7-[(4-nitrophenyl)methoxy]-

• Inchi： 1S/C25H19N3O5/c1-15-23(25-26-20-5-3-4-6-21(20)27(25)2)24(29)19-12-11-18(13-22(19)33-15)32-14-16-7-9-17(10-8-16)28(30)31/h3-13H,14H2,1-2H3
• InChI Key： YLULKJHNIPRGOO-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(=C1C)C1=NC2C=CC=CC=2N1C)=O)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 441.13247072g/mol
• Monoisotopic Mass: 441.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 667.3±65.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one

Research Brief on 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one (CAS: 303057-03-6)

The compound 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one (CAS: 303057-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting protein kinases involved in cancer progression. The structural motif of the benzodiazole and chromenone rings provides a robust scaffold for interactions with kinase active sites, while the nitrophenyl methoxy group enhances solubility and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, with promising selectivity profiles.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 303057-03-6. A recent paper in Organic & Biomolecular Chemistry described a one-pot cascade reaction that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is particularly relevant for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in murine models have shown that 303057-03-6 has favorable absorption and distribution characteristics, with a half-life suitable for once-daily dosing. However, metabolism studies indicate that the compound undergoes extensive hepatic glucuronidation, which may necessitate structural modifications to improve metabolic stability in future derivatives.

The most compelling application of this compound appears to be in oncology, where it has shown synergistic effects when combined with existing chemotherapeutic agents. In vitro studies using triple-negative breast cancer cell lines demonstrated that 303057-03-6 potentiates the effects of paclitaxel by inhibiting efflux pumps and overcoming multidrug resistance mechanisms. These findings were recently presented at the 2024 American Association for Cancer Research annual meeting.

Ongoing research is exploring the compound's potential in other therapeutic areas, including inflammatory diseases and neurodegenerative disorders. Preliminary data suggest that the molecule may modulate neuroinflammatory pathways through inhibition of specific MAP kinases. However, these applications remain in early stages of investigation.

In conclusion, 2-methyl-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-7-[(4-nitrophenyl)methoxy]-4H-chromen-4-one represents a promising scaffold for further drug development. The current research landscape indicates that while significant progress has been made in understanding its biological activities and optimizing its synthesis, additional studies are needed to fully exploit its therapeutic potential and address pharmacokinetic limitations.